Cas no 2224403-65-8 (1-(3-Cyclopropanecarbonylimidazolidin-1-yl)prop-2-en-1-one)

• Product Name: 1-(3-Cyclopropanecarbonylimidazolidin-1-yl)prop-2-en-1-one
• CAS No: 2224403-65-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5410824
• PubChem ID: 136555815
• Update Time: 2025-08-05

1-(3-Cyclopropanecarbonylimidazolidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z3488632023
• 1-[3-(Cyclopropanecarbonyl)imidazolidin-1-yl]prop-2-en-1-one
• AKOS034007140
• EN300-6702076
• 1-(3-cyclopropanecarbonylimidazolidin-1-yl)prop-2-en-1-one
• 2224403-65-8
• 1-(3-Cyclopropanecarbonylimidazolidin-1-yl)prop-2-en-1-one

• Inchi： 1S/C10H14N2O2/c1-2-9(13)11-5-6-12(7-11)10(14)8-3-4-8/h2,8H,1,3-7H2
• InChI Key： YYYHTKHPLJJTHZ-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CN(C(C=C)=O)CC1

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 40.6Ų

Additional information on 1-(3-Cyclopropanecarbonylimidazolidin-1-yl)prop-2-en-1-one

1-(3-Cyclopropanecarbonylimidazolidin-1-yl)prop-2-en-1-one: A Comprehensive Overview

1-(3-Cyclopropanecarbonylimidazolidin-1-yl)prop-2-en-1-one, also known by its CAS number 2224403-65-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of an imidazolidine ring fused with a cyclopropane moiety, which contributes to its distinctive chemical properties.

The synthesis of 1-(3-Cyclopropanecarbonylimidazolidin-1-yl)prop-2-en-1-one involves a series of carefully designed reactions that highlight the importance of stereochemistry and functional group compatibility. Recent studies have demonstrated that this compound exhibits promising biological activity, particularly in the context of enzyme inhibition and receptor modulation. Its ability to interact with specific biological targets makes it a valuable candidate for further exploration in therapeutic applications.

One of the most notable aspects of this compound is its structural versatility. The imidazolidine ring, a five-membered heterocycle, is known for its stability and ability to participate in hydrogen bonding, which can enhance bioavailability when incorporated into drug molecules. The cyclopropane group, on the other hand, introduces strain and unique electronic properties that can influence the compound's reactivity and selectivity. These features make 1-(3-Cyclopropanecarbonylimidazolidin-1-yl)prop-2-en-1-one a fascinating subject for both academic research and industrial development.

In terms of applications, this compound has shown potential in the field of oncology. Preclinical studies suggest that it may inhibit key enzymes involved in cancer cell proliferation, offering a novel avenue for anti-cancer drug discovery. Additionally, its ability to modulate signaling pathways associated with neurodegenerative diseases has sparked interest in its use as a potential therapeutic agent for conditions such as Alzheimer's disease.

The development of CAS 2224403-65-8 has also been supported by advancements in computational chemistry. Researchers have employed molecular docking studies to predict the binding affinities of this compound to various protein targets. These computational approaches have provided valuable insights into the molecular mechanisms underlying its biological activity, paving the way for optimized drug design.

In conclusion, 1-(3-Cyclopropanecarbonylimidazolidin-1-yl)prop-2-en-1-one, with its unique chemical structure and promising biological properties, represents a significant advancement in modern organic chemistry. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of innovative therapeutic agents across various disease areas.